Cyclohexanone
Cyclohexanone
Cyclohexanone, also known as anon or cyclohexyl ketone, belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety. Cyclohexanone exists as a liquid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Cyclohexanone has been primarily detected in feces. Cyclohexanone is also a parent compound for other transformation products, including but not limited to, 4-oxocyclohexanecarboxylic acid, fumagalone, and (1S, 2S, 3S)-3-methoxy-2-[(2E)-6-methylhept-2-en-2-yl]-4-oxocyclohexanecarbaldehyde. Cyclohexanone is an acetone and minty tasting compound that can be found in a number of food items such as orange bell pepper, sweet basil, cereals and cereal products, and red bell pepper. This makes cyclohexanone a potential biomarker for the consumption of these food products.
Cyclohexanone appears as a colorless to pale yellow liquid with a pleasant odor. Less dense than water . Flash point 111°F. Vapors heavier than air. Used to make nylon, as a chemical reaction medium, and as a solvent.
Cyclohexanone is a cyclic ketone that consists of cyclohexane bearing a single oxo substituent. It has a role as a human xenobiotic metabolite.
Cyclohexanone appears as a colorless to pale yellow liquid with a pleasant odor. Less dense than water . Flash point 111°F. Vapors heavier than air. Used to make nylon, as a chemical reaction medium, and as a solvent.
Cyclohexanone is a cyclic ketone that consists of cyclohexane bearing a single oxo substituent. It has a role as a human xenobiotic metabolite.
Brand Name:
Vulcanchem
CAS No.:
108-94-1
VCID:
VC0045756
InChI:
InChI=1S/C6H10O/c7-6-4-2-1-3-5-6/h1-5H2
SMILES:
C1CCC(=O)CC1
Molecular Formula:
C6H10O
Molecular Weight:
98.14 g/mol
Cyclohexanone
CAS No.: 108-94-1
Reference Standards
VCID: VC0045756
Molecular Formula: C6H10O
Molecular Weight: 98.14 g/mol
CAS No. | 108-94-1 |
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Product Name | Cyclohexanone |
Molecular Formula | C6H10O |
Molecular Weight | 98.14 g/mol |
IUPAC Name | cyclohexanone |
Standard InChI | InChI=1S/C6H10O/c7-6-4-2-1-3-5-6/h1-5H2 |
Standard InChIKey | JHIVVAPYMSGYDF-UHFFFAOYSA-N |
SMILES | C1CCC(=O)CC1 |
Canonical SMILES | C1CCC(=O)CC1 |
Boiling Point | 312.1 °F at 760 mm Hg (NTP, 1992) 155.4 °C 155.6 °C @ 760 MM HG; 132.5 °C @ 400 MM HG; 110.3 °C @ 200 MM HG; 90.4 °C @ 100 MM HG; 77.5 °C @ 60 MM HG; 67.8 °C @ 40 MM HG; 52.5 °C @ 20 MM HG; 38.7 °C @ 10 MM HG; 26.4 °C @ 5 MM HG; 1.4 °C @ 1.0 MM HG 156 °C 312°F |
Colorform | OILY LIQUID WATER-WHITE TO PALE YELLOW LIQUID Water-white to pale-yellow liquid ... |
Density | 0.945 at 68 °F (USCG, 1999) d204 0.95 0.9421 @ 25 °C/4 °C; 0.9478 @ 20 °C/4 °C Relative density (water = 1): 0.95 0.947-0.950 0.95 |
Flash Point | 111 °F (NTP, 1992) 111 °F (44 °C) (closed cup) 44 °C c.c. 146°F 111°F |
Melting Point | 3 °F (NTP, 1992) -31 °C -31.0 °C Mp -45 ° (-32 °) -31°C -32.1 °C -49°F |
Physical Description | Cyclohexanone appears as a colorless to pale yellow liquid with a pleasant odor. Less dense than water . Flash point 111°F. Vapors heavier than air. Used to make nylon, as a chemical reaction medium, and as a solvent. Liquid; OtherSolid, Liquid Liquid COLOURLESS OILY LIQUID WITH CHARACTERISTIC ODOUR. Oily liquid; odour reminiscent of peppermint and acetone Water-white to pale-yellow liquid with a peppermint- or acetone-like odor. |
Description | Cyclohexanone, also known as anon or cyclohexyl ketone, belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety. Cyclohexanone exists as a liquid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Cyclohexanone has been primarily detected in feces. Cyclohexanone is also a parent compound for other transformation products, including but not limited to, 4-oxocyclohexanecarboxylic acid, fumagalone, and (1S, 2S, 3S)-3-methoxy-2-[(2E)-6-methylhept-2-en-2-yl]-4-oxocyclohexanecarbaldehyde. Cyclohexanone is an acetone and minty tasting compound that can be found in a number of food items such as orange bell pepper, sweet basil, cereals and cereal products, and red bell pepper. This makes cyclohexanone a potential biomarker for the consumption of these food products. Cyclohexanone appears as a colorless to pale yellow liquid with a pleasant odor. Less dense than water . Flash point 111°F. Vapors heavier than air. Used to make nylon, as a chemical reaction medium, and as a solvent. Cyclohexanone is a cyclic ketone that consists of cyclohexane bearing a single oxo substituent. It has a role as a human xenobiotic metabolite. |
Solubility | 50 to 100 mg/mL at 64° F (NTP, 1992) 25000 mg/L (at 25 °C) 0.25 M 25 mg/mL at 25 °C 150 G/L IN WATER @ 10 °C; 50 G/L IN WATER @ 30 °C SOL IN ACETONE; ETHYL ETHER; ETHANOL; WATER SOLUBLE IN ALCOHOL, ETHER, AND OTHER COMMON ORGANIC SOLVENTS Solubility in water, g/100ml at 20 °C: 8.7 water; ether; chloroform; organic solvents Miscible at room temperature (in ethanol) 15% |
Synonyms | Anon; Anone; Hexanon; Hytrol O; NSC 5711; Nadone; Pimelic ketone; Pimelin ketone; Sextone; |
Vapor Density | 3.4 (NTP, 1992) (Relative to Air) 3.4 (air= 1) Relative vapor density (air = 1): 3.4 3.4 |
Vapor Pressure | 5.2 mm Hg at 77 °F ; 10 mm Hg at 101.7° F (NTP, 1992) 4.33 mmHg 5 mm Hg at 26.4 °C Vapor pressure, Pa at 20 °C: 500 5 mmHg |
PubChem Compound | 7967 |
Last Modified | Nov 11 2021 |
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